Cas no 2092199-67-0 (Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate)

• Product name: Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate
• CAS No: 2092199-67-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6125001
• PubChem ID: 131574445

Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2092199-67-0
• EN300-27730184
• ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate
• Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate

• Inchi： 1S/C11H13NO3/c1-2-14-11(13)8-5-7-3-4-15-10(7)9(12)6-8/h5-6H,2-4,12H2,1H3
• InChI Key： FYODOKPGHKMDRV-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C(=O)OCC)C=C(C1=2)N

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate

Comprehensive Overview of Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate (CAS No. 2092199-67-0)

Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate (CAS No. 2092199-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzofuran family, a class of heterocyclic structures known for their diverse biological activities. The presence of both an amino group and an ester moiety in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics.

In recent years, the scientific community has focused on benzofuran derivatives due to their broad-spectrum pharmacological properties. Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate is no exception, with studies highlighting its role as a precursor in the synthesis of central nervous system (CNS) targeting agents. This aligns with current trends in neuroscience research, where there is a growing need for compounds that can modulate neurotransmitter systems. The compound's unique structure allows for further functionalization, making it a valuable tool for medicinal chemists exploring neuroprotective or psychoactive compounds.

From a synthetic chemistry perspective, CAS No. 2092199-67-0 offers several advantages. Its ethyl ester group provides a handle for hydrolysis or transesterification reactions, while the 7-amino substituent can be leveraged for coupling reactions or further derivatization. These features are particularly relevant in the context of green chemistry, where researchers seek efficient and sustainable methods to build complex molecules. The compound's stability under various conditions also makes it suitable for high-throughput screening (HTS) platforms, a hot topic in modern drug discovery workflows.

The agrochemical industry has also shown interest in Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate, as benzofuran scaffolds are frequently found in pesticides and herbicides. With the global push toward sustainable agriculture, there is increasing demand for novel compounds that can serve as eco-friendly alternatives to traditional agrochemicals. This compound's potential to be modified into biodegradable active ingredients aligns well with these industry trends, making it a subject of ongoing research in crop protection.

Analytical characterization of CAS No. 2092199-67-0 typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are crucial for ensuring the compound's purity and verifying its structure, especially when used as a reference standard or intermediate in regulated industries. The rise of AI-assisted molecular design has further increased the importance of such analytical data, as machine learning models require high-quality input for predicting compound properties.

In the context of personalized medicine, Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate represents an interesting case study. Its molecular framework could potentially be tailored to interact with specific biological targets, addressing the need for patient-specific therapies. This is particularly relevant given the current focus on orphan diseases and rare conditions where traditional drug development approaches may not be economically viable. The compound's modular nature allows for cost-effective exploration of structure-activity relationships (SAR).

From a commercial standpoint, the global market for fine chemicals and pharmaceutical intermediates continues to expand, with CAS No. 2092199-67-0 positioned as a niche but important player. Suppliers and manufacturers are increasingly asked about its scalability and regulatory status, reflecting the compound's transition from research curiosity to potential industrial application. The growing emphasis on supply chain resilience in the post-pandemic era has further highlighted the need for reliable sources of such specialized building blocks.

Looking ahead, Ethyl 7-amino-2,3-dihydro-1-benzofuran-5-carboxylate is likely to remain relevant as researchers explore its potential in emerging fields such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's ability to serve as a linker or functional group donor in these sophisticated systems makes it a valuable asset in the toolkit of modern drug hunters. As the scientific community continues to push the boundaries of molecular design, compounds like this will play increasingly important roles in bridging the gap between bench research and clinical applications.